(2Z)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-(5-methylfuran-2-yl)prop-2-enenitrile

• IUPAC Name: (Z)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-(5-methylfuran-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C18H14N2O2S/c1-12-6-7-16(22-12)9-14(10-19)18-20-17(11-23-18)13-4-3-5-15(8-13)21-2/h3-9,11H,1-2H3/b14-9-
• InChI Key: IEPYCUYWYQJKQJ-ZROIWOOFSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)OC
• Isomeric SMILES: CC1=CC=C(O1)/C=C(/C#N)\C2=NC(=CS2)C3=CC(=CC=C3)OC
• Molecular Formula: C18H14N2O2S
• Molecular Weight: 322.4 g/mol

Description

(2Z)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-(5-methylfuran-2-yl)prop-2-enenitrile is a useful research compound. Its molecular formula is C18H14N2O2S and its molecular weight is 322.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Research on the synthesis of related compounds involves complex reactions to create novel derivatives with potential biological activities. For example, the formation of 1-(thiazol-2-yl)-4,5-dihydropyrazoles from simple precursors showcases the synthesis and spectroscopic characterization of intermediate and product structures, adopting an overall T-shape structure and forming different combinations of hydrogen bonds (Mahesha et al., 2021).

Biological Activity Studies

• The exploration of biological activities of compounds is a crucial area of research. Studies have been conducted to evaluate the potential antihypertensive and cardiotropic effects of thiazol-imine derivatives, showcasing the synthesis of these compounds and their docking studies to find potential inhibitors for angiotensin II receptor antagonists (Drapak et al., 2019).
• Another study focused on the antimicrobial and anticancer activities of bioactive molecules incorporating thiazol moieties, highlighting their potential in treating various diseases (Viji et al., 2020).

Molecular Docking and Quantum Chemical Calculations

• Molecular docking and quantum chemical calculations are employed to understand the interaction of synthesized compounds with biological targets. This approach aids in the design and development of new therapeutic agents with enhanced efficacy (Viji & Balachandran et al., 2020).

Photophysical Properties and Molecular Structures

• Studies on the photophysical properties and molecular structures of certain acrylonitrile derivatives explore their potential applications in materials science, particularly in the development of organic light-emitting diodes (OLEDs) and other photonic devices (Percino et al., 2016).

Anticancer and Antimicrobial Applications

• The synthesis and evaluation of anticancer activities of novel thiazolidin-4-one derivatives against various cancer cell lines demonstrate the potential of these compounds in cancer therapy (Yakantham et al., 2019).